Cas no 5435-66-5 (1-(3-nitrophenyl)butane-1,3-dione)

1-(3-nitrophenyl)butane-1,3-dione structure
5435-66-5 structure
Product Name:1-(3-nitrophenyl)butane-1,3-dione
CAS No:5435-66-5
MF:C10H9NO4
MW:207.182762861252
MDL:MFCD01751584
CID:371732
PubChem ID:95161
Update Time:2025-04-19

1-(3-nitrophenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanedione,1-(3-nitrophenyl)-
    • 1-(3-nitro-Phenyl)-Butane-1,3-dione
    • 1-(3-Nitrophenyl)butane-1,3-dione
    • 3-Nitro-benzoylaceton
    • 3-nitrobenzoylacetone
    • DTXSID10202730
    • MFCD01751584
    • A870485
    • m-nitro benzoylacetone
    • NSC-21485
    • (m-Nitrobenzoyl)acetone
    • 1,3-Butanedione, 1-(3-nitrophenyl)-
    • 1-(3-Nitrophenyl)-1,3-butanedione
    • NSC 21485
    • CS-0327024
    • BRN 2112278
    • NSC21485
    • 1,3-Butanedione, 1-(m-nitrophenyl)-
    • SB37600
    • SCHEMBL8921654
    • AKOS009234375
    • 5435-66-5
    • 1-(3-nitrophenyl)butane-1,3-dione
    • MDL： MFCD01751584
    • Inchi： 1S/C10H9NO4/c1-7(12)5-10(13)8-3-2-4-9(6-8)11(14)15/h2-4,6H,5H2,1H3
    • InChI Key： LENGHKYAWBMFDH-UHFFFAOYSA-N
    • SMILES： O=C(CC(C)=O)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 207.05300
  • Monoisotopic Mass: 207.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 80A^2

Experimental Properties

  • Density: 1.271
  • Boiling Point: 311°Cat760mmHg
  • Flash Point: 141.5°C
  • Refractive Index: 1.552
  • PSA: 79.96000
  • LogP: 2.27980

1-(3-nitrophenyl)butane-1,3-dione Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(3-nitrophenyl)butane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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1-(3-Nitrophenyl)butane-1,3-dione
 5435-66-5 95%
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
10R0252-250mg
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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 5435-66-5 97%
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10R0252-50mg
1-(3-Nitro-phenyl)-butane-1,3-dione
 5435-66-5 97%
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 992.21CNY 2021-05-08

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